Cas no 920312-29-4 (methyl 3-(propan-2-yl)aminobut-2-enoate)

Methyl 3-(propan-2-yl)aminobut-2-enoate is a versatile intermediate in organic synthesis, characterized by its β-enamino ester structure. This compound is particularly valuable for its reactivity as a Michael acceptor and nucleophile, enabling its use in the construction of heterocycles, pharmaceuticals, and fine chemicals. The presence of both ester and secondary amine functionalities allows for further derivatization, enhancing its utility in multi-step synthetic routes. Its stability under standard conditions and compatibility with a range of solvents and reagents make it a practical choice for researchers. The compound’s structural features also facilitate stereoselective transformations, contributing to its role in asymmetric synthesis.
methyl 3-(propan-2-yl)aminobut-2-enoate structure
920312-29-4 structure
Product Name:methyl 3-(propan-2-yl)aminobut-2-enoate
CAS No:920312-29-4
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD28954143
CID:757652
PubChem ID:57888510
Update Time:2025-06-08

methyl 3-(propan-2-yl)aminobut-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 3-[(1-methylethyl)amino]-, methyl ester, (2Z)-
    • methyl 3-(propan-2-ylamino)but-2-enoate
    • methyl 3-(propan-2-yl)aminobut-2-enoate
    • Methyl 3-[(propan-2-yl)amino]but-2-enoate
    • 920312-29-4
    • DTXSID70843027
    • MDL: MFCD28954143
    • Inchi: 1S/C8H15NO2/c1-6(2)9-7(3)5-8(10)11-4/h5-6,9H,1-4H3
    • InChI Key: ORTVECSFZLVACC-UHFFFAOYSA-N
    • SMILES: O(C)C(C=C(C)NC(C)C)=O

Computed Properties

  • Exact Mass: 157.110278721g/mol
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.3Ų

methyl 3-(propan-2-yl)aminobut-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-218146-0.05g
methyl 3-[(propan-2-yl)amino]but-2-enoate
920312-29-4 95%
0.05g
$200.0 2023-09-16
Enamine
EN300-218146-0.1g
methyl 3-[(propan-2-yl)amino]but-2-enoate
920312-29-4 95%
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$298.0 2023-09-16
Enamine
EN300-218146-0.25g
methyl 3-[(propan-2-yl)amino]but-2-enoate
920312-29-4 95%
0.25g
$425.0 2023-09-16
Enamine
EN300-218146-0.5g
methyl 3-[(propan-2-yl)amino]but-2-enoate
920312-29-4 95%
0.5g
$668.0 2023-09-16
Enamine
EN300-218146-1.0g
methyl 3-[(propan-2-yl)amino]but-2-enoate
920312-29-4 95%
1g
$857.0 2023-06-08
Enamine
EN300-218146-2.5g
methyl 3-[(propan-2-yl)amino]but-2-enoate
920312-29-4 95%
2.5g
$1680.0 2023-09-16
Enamine
EN300-218146-5.0g
methyl 3-[(propan-2-yl)amino]but-2-enoate
920312-29-4 95%
5g
$2485.0 2023-06-08
Enamine
EN300-218146-10.0g
methyl 3-[(propan-2-yl)amino]but-2-enoate
920312-29-4 95%
10g
$3683.0 2023-06-08
Enamine
EN300-218146-1g
methyl 3-[(propan-2-yl)amino]but-2-enoate
920312-29-4 95%
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$857.0 2023-09-16
Enamine
EN300-218146-5g
methyl 3-[(propan-2-yl)amino]but-2-enoate
920312-29-4 95%
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$2485.0 2023-09-16
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